Cas no 730957-08-1 (3,5-Pyridinedicarbonitrile, 2-amino-4-(1-cyano-2-phenylethyl)-6-(1-piperidinyl)-)

• Product Name: 3,5-Pyridinedicarbonitrile, 2-amino-4-(1-cyano-2-phenylethyl)-6-(1-piperidinyl)-
• CAS No: 730957-08-1
• MF: C₂₁H₂₀N₆
• MW: 356.423703193665
• CID: 5235037
• Update Time: 2025-06-09

3,5-Pyridinedicarbonitrile, 2-amino-4-(1-cyano-2-phenylethyl)-6-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarbonitrile, 2-amino-4-(1-cyano-2-phenylethyl)-6-(1-piperidinyl)-

• Inchi： 1S/C21H20N6/c22-12-16(11-15-7-3-1-4-8-15)19-17(13-23)20(25)26-21(18(19)14-24)27-9-5-2-6-10-27/h1,3-4,7-8,16H,2,5-6,9-11H2,(H2,25,26)
• InChI Key： NIVVOMTWOIDRAW-UHFFFAOYSA-N
• SMILES： C1(N)=NC(N2CCCCC2)=C(C#N)C(C(C#N)CC2=CC=CC=C2)=C1C#N

Additional information on 3,5-Pyridinedicarbonitrile, 2-amino-4-(1-cyano-2-phenylethyl)-6-(1-piperidinyl)-

3,5-Pyridinedicarbonitrile, 2-amino-4-(1-cyano-2-phenylethyl)-6-(1-piperidinyl) (CAS No. 730957-08-1): A Comprehensive Overview of Structure, Synthesis, and Emerging Applications in Chemical Biology and Drug Discovery

The compound 3,5-Pyridinedicarbonitrile, specifically 2-amino-4-(1-cyano-2-phenylethyl)-6-(1-piperidinyl) (CAS No. 730957-08-1), represents a structurally complex organic molecule with significant potential in pharmaceutical research. Its unique architecture integrates multiple functional groups—amino, cyano, phenylethyl, and piperidinyl—that confer versatile reactivity and biological activity. Recent studies highlight its role as a promising scaffold for developing targeted therapeutics.

Structurally, the compound adopts a pyridine core (C₆H₄N₂) substituted at positions 3 and 5 with carbonitrile groups. The 2-amino group enhances hydrogen-bonding capacity, while the 4-(1-cyano-2-phenylethyl) moiety introduces aromaticity and electrophilic cyanide residues. Notably, the 6-(1-piperidinyl) substituent imparts lipophilicity and conformational flexibility critical for membrane permeability. This configuration aligns with modern drug design principles favoring molecules with balanced hydrophilicity-lipophilicity ratios.

Synthetic advancements have streamlined access to this compound. A recent study (J. Med. Chem., 2023) demonstrated a one-pot synthesis via sequential nucleophilic substitution of a precursor N-piperidinoylpyridine derivative with phenacyl bromide followed by cyanoethylation under microwave-assisted conditions. This method achieves >90% yield while minimizing side reactions—a breakthrough compared to earlier multi-step protocols requiring hazardous reagents like phosgene.

In biological systems, the compound exhibits dual mechanisms of action. In vitro assays (Bioorg. Med. Chem., 2024) revealed potent inhibition of histone deacetylases (HDACs) at submicromolar concentrations (IC₅₀ = 0.8 μM). Its rigid pyridine backbone facilitates π-stacking interactions with HDAC enzyme pockets, while the piperidine ring modulates binding kinetics. Concurrently, the phenylethylcyanide unit acts as a Michael acceptor, selectively alkylating cysteine residues on oncogenic kinases such as Aurora A—a mechanism validated through mass spectrometry-based proteomics.

Clinical translation studies are underway in oncology pipelines. Preclinical trials using murine xenograft models demonstrated tumor growth inhibition rates exceeding 65% at doses below cytotoxic thresholds when combined with standard chemotherapeutics like paclitaxel (Cancer Res., 2024). The compound’s unique pharmacokinetic profile—half-life of ~8 hours in rodents—supports once-daily dosing regimens critical for patient compliance.

Emerging applications extend beyond oncology. Neuroprotective properties were identified in Alzheimer’s disease models: the molecule mitigated amyloid-beta fibrillation by ~40% via interactions with aromatic residues on β-secretase enzymes (J Neurosci., 2023). Its ability to cross the blood-brain barrier (BBB permeability score = +3 log BB) underscores utility in central nervous system disorders.

Structural analog design efforts are leveraging computational chemistry tools like QM/MM docking simulations to optimize activity profiles. A recent study proposed substituting the phenylethyl group with heterocyclic moieties to enhance selectivity for isoform-specific HDAC inhibition without compromising BBB penetration—a strategy validated through ADMET predictions showing favorable drug-likeness scores.

Safety assessments indicate low acute toxicity (LD₅₀ > 5 g/kg in rats), though long-term carcinogenicity studies remain ongoing due to its electrophilic cyanide functionalities. Current formulations employ prodrug strategies encapsulating the compound within pH-sensitive nanoparticles to minimize off-target reactivity—a method achieving ~85% target delivery efficiency in hepatocellular carcinoma models.

This compound’s multifunctional design exemplifies modern medicinal chemistry’s shift toward multitargeted agents capable of addressing complex pathologies through synergistic mechanisms. Ongoing investigations into its use as an immunomodulatory agent via NF-kB pathway regulation further expand its therapeutic horizon—a novel application highlighted in preliminary data from immune checkpoint blockade combination therapies published in Nat Commun., 2024.

In conclusion, CAS No. 730957-08-1 represents a paradigm-shifting molecule bridging organic synthesis innovation and translational medicine. Its structural versatility enables simultaneous modulation of enzymatic pathways while maintaining pharmacokinetic viability—a rare combination driving aggressive R&D pipelines across leading pharmaceutical institutions globally.